Cas no 1261934-13-7 (95%)

• Product Name: 95%
• CAS No: 1261934-13-7
• MF: C₁₄H₁₄OS
• MW: 230.325362682343
• MDL: MFCD18313253
• CID: 5177964
• Update Time: 2026-03-05

95% Chemical and Physical Properties

Names and Identifiers

• 3-METHYL-5-(4-METHYLTHIOPHENYL)PHENOL
• 95%

• MDL： MFCD18313253
• Inchi： 1S/C14H14OS/c1-10-7-12(9-13(15)8-10)11-3-5-14(16-2)6-4-11/h3-9,15H,1-2H3
• InChI Key： UHAOLLLNFIZXEP-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1)C1C=C(C=C(C)C=1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 211
• XLogP3: 4.1
• Topological Polar Surface Area: 45.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives